Cas no 1486485-43-1 (1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole)

• Product Name: 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole
• CAS No: 1486485-43-1
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• MDL: MFCD20527118
• CID: 4601971
• PubChem ID: 71306560
• Update Time: 2025-05-26

1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-1H-pyrazole
• 1-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}pyrazole
• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-1H-pyrazole
• 1-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]pyrazole
• 1-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-pyrazole
• AMTB447
• 1-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-pyrazole
• 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole

• MDL： MFCD20527118
• Inchi： 1S/C16H21BN2O2/c1-15(2)16(3,4)21-17(20-15)14-8-5-7-13(11-14)12-19-10-6-9-18-19/h5-11H,12H2,1-4H3
• InChI Key： NUEAUQNGJKTJAV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CN3C=CC=N3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Topological Polar Surface Area: 36.3

1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole

Introduction to 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole (CAS No. 1486485-43-1)

1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole (CAS No. 1486485-43-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzyl group and a boronic acid derivative. The presence of these functional groups makes it an ideal candidate for various chemical reactions and biological applications.

The boronic acid derivative in this compound is particularly noteworthy due to its reactivity and utility in cross-coupling reactions. These reactions are fundamental in the synthesis of complex organic molecules and have wide-ranging applications in the development of pharmaceuticals, agrochemicals, and materials science. The boronic acid moiety can be readily activated for coupling with various electrophiles, making it a valuable intermediate in synthetic pathways.

The benzyl group in the structure of 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole provides additional functionality and can influence the compound's reactivity and biological activity. Benzyl groups are known to enhance the lipophilicity of molecules, which can be crucial for improving their bioavailability and cellular uptake. This feature is particularly important in the design of drugs that need to cross biological membranes efficiently.

In recent years, there has been a growing interest in the use of pyrazoles as scaffolds for drug discovery. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of a pyrazole core with a boronic acid derivative and a benzyl group in 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole offers a unique platform for exploring new therapeutic agents.

Clinical trials involving compounds with similar structures have shown promising results in various therapeutic areas. For example, pyrazole-based compounds have been evaluated for their potential as inhibitors of specific enzymes involved in disease pathways. The ability to fine-tune the structure of these compounds through synthetic modifications allows researchers to optimize their pharmacological properties and reduce side effects.

The synthesis of 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole typically involves several steps. One common approach is to start with a suitable aryl halide or aryl triflate and perform a Suzuki coupling reaction with a boronic acid or boronate ester. This reaction is catalyzed by palladium complexes and proceeds under mild conditions. The resulting intermediate can then be further functionalized to introduce the pyrazole moiety using methods such as cyclocondensation reactions.

The physical properties of 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole are also important considerations for its use in various applications. It is generally a solid at room temperature and has good solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties facilitate its handling and use in laboratory settings.

In addition to its potential as a pharmaceutical intermediate, 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole has been explored for its applications in materials science. For instance, boronic acid derivatives are used as building blocks for constructing supramolecular assemblies and polymers with unique properties. The presence of the pyrazole ring can enhance the stability and functionality of these materials.

The environmental impact of 1-3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-1H-pyrazole is another important consideration. Researchers are increasingly focusing on developing green chemistry methods to synthesize compounds like this one. These methods aim to minimize waste generation and reduce the use of hazardous reagents and solvents. Sustainable synthetic routes not only benefit the environment but also improve the economic viability of chemical processes.

In conclusion, 1-3-(4,4，5，5-Tetramethyl - 1，3，2dioxaborolan - 2 - yl) - benzyl - 1H - pyrazole (CAS No. 1486485 - 43 - 1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in areas such as drug discovery and materials science. As research continues to advance our understanding of this compound's properties and applications, 1 - 3 - (4，4，5，5 - Tetramethyl - 1，3，2dioxaborolan - 2 - yl) - benzyl - 1H - pyrazole (CAS No. 1486485 - 43 - 1) is poised to play an increasingly important role in shaping the future of chemistry.